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Compound of Interest

Compound Name: Calcium lactobionate hydrate

Cat. No.: B8006933

Get Quote

Executive Summary
Calcium Lactobionate Hydrate (CaLB) is a calcium salt of lactobionic acid, a disaccharide

derivative produced by the oxidation of lactose. Unlike simple inorganic calcium salts (e.g.,

carbonate, chloride), CaLB exhibits unique coordination chemistry that confers high water

solubility, organ-protective properties, and distinct stabilization capabilities in pharmaceutical

formulations.

This guide moves beyond basic datasheet parameters to explore the molecular architecture,

hydration dynamics, and analytical protocols required for the rigorous characterization of this

compound. It is designed to support researchers in verifying material identity and optimizing its

use in high-value applications such as organ preservation solutions (e.g., University of

Wisconsin solution) and mineral fortification.

Molecular Structure and Stoichiometry
Chemical Identity
Calcium lactobionate is formed by the interaction of one calcium ion (
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) with two lactobionate anions. The lactobionate moiety consists of a galactose unit linked via a

-1,4-glycosidic bond to a gluconic acid unit.

IUPAC Name: Calcium bis(4-O-

-D-galactopyranosyl-D-gluconate)

CAS Number: 110638-68-1 (Dihydrate), 5001-51-4 (Anhydrous)

Anhydrous Formula:

Hydrate Formula:

(Typically dihydrate,

)

Molecular Weight Calculations
Precise stoichiometry is critical for formulation accuracy. The molecular weight (MW) shifts

significantly based on the hydration state.
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Critical Note: Commercial "Calcium Lactobionate" is frequently supplied as the dihydrate.

Researchers must verify the Certificate of Analysis (CoA) for water content (Loss on Drying) to

adjust molar calculations.

Coordination Chemistry
The high solubility of calcium lactobionate (>50 g/100 mL) compared to calcium gluconate

arises from its specific coordination geometry. The calcium ion acts as a central node,

coordinating with oxygen atoms from the carboxylate group and adjacent hydroxyl groups of

the gluconate moiety.

Unlike simple salts where the lattice energy is high, the bulky lactobionate ligands prevent tight

crystal packing. The coordination sphere of

in carbohydrate complexes is typically 7- or 8-coordinate, often adopting a distorted pentagonal
bipyramidal geometry. This "chelating" effect masks the calcium ion, preventing rapid
precipitation with phosphates or carbonates, a property vital for its use in biological buffers.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Figure 1: Synthesis and structural formation of Calcium Lactobionate.[1] The process

transforms the disaccharide lactose into a high-solubility calcium chelate.

Physicochemical Properties[2][4][6][7][8][9][10]
Solubility: Freely soluble in water; practically insoluble in ethanol and ether.

pH Stability: Aqueous solutions (10% w/v) typically exhibit a pH of 5.4 – 7.4. It is stable in

neutral to slightly acidic conditions but may undergo hydrolysis of the lactone/acid

equilibrium in highly acidic environments.

Optical Rotation: Specific rotation

is typically between +22.0° and +26.5° (calculated on an anhydrous basis).

Hygroscopicity: The material is hygroscopic. Exposure to high humidity can lead to the

formation of "gelatinous" masses, complicating handling. Storage in tightly sealed containers

is mandatory.

Analytical Characterization Protocols
To ensure scientific integrity, a multi-modal approach is required to confirm identity, purity, and

hydration state.

Protocol: Calcium Content via Complexometric Titration
Validates the stoichiometric ratio of Calcium to Lactobionate.

Preparation: Dissolve approx. 800 mg of sample (accurately weighed) in 150 mL of

deionized water containing 2 mL of 3 N HCl.

Buffering: Add 15 mL of 1 N NaOH to adjust pH (target pH > 12 for calcium specific titration).

Indicator: Add 300 mg of Hydroxy Naphthol Blue indicator.

Titration: Titrate immediately with 0.05 M Edetate Disodium (EDTA) VS until the solution

turns from deep pink/purple to deep blue.

Calculation:
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(Target: 5.0% - 5.3% depending on hydration)

Protocol: Hydration State via Thermogravimetric
Analysis (TGA)
Distinguishes between surface moisture and crystal water.

Instrument: Calibrated TGA (e.g., TA Instruments or Mettler Toledo).

Method: Ramp 10°C/min from 25°C to 250°C under Nitrogen purge (50 mL/min).

Interpretation:

Step 1 (<100°C): Loss of surface moisture.

Step 2 (100°C - 160°C): Loss of coordinated water molecules.

Theoretical Loss:

Monohydrate: ~2.3%

Dihydrate: ~4.5%

Note: Decomposition of the organic moiety typically begins >200°C.

Protocol: Structural Verification via HPLC
Separates Lactobionate from potential Lactose impurities.

Column: Anion exchange or specialized organic acid column (e.g., Aminex HPX-87H).

Mobile Phase: Dilute Sulfuric Acid (0.005 M) or Sodium Carbonate buffers depending on

column type.

Detection: Refractive Index (RI) or UV at 210 nm (carboxyl group).

Acceptance Criteria: Single major peak matching the retention time of Lactobionic Acid

standard. Lactose impurity should be <1.0%.[2]
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🔒 FULL PROTOCOL TRUNCATED
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Figure 2: Analytical workflow for the qualification of Calcium Lactobionate Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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